Cas no 243863-88-9 (2-tert-Butoxybenzoic Acid)

• Product Name: 2-tert-Butoxybenzoic Acid
• CAS No: 243863-88-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD03425270
• CID: 245773
• PubChem ID: 18327160
• Update Time: 2025-10-29

2-tert-Butoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(1,1-dimethylethoxy)-
• 2-(tert-Butoxy)benzoicacid
• 2-[(2-methylpropan-2-yl)oxy]benzoic acid
• 2-tert-Butoxybenzoic Acid

• MDL： MFCD03425270
• Inchi： 1S/C11H14O3/c1-11(2,3)14-9-7-5-4-6-8(9)10(12)13/h4-7H,1-3H3,(H,12,13)
• InChI Key： MQFDMZNZEHTLND-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 194.09432

Experimental Properties

• PSA: 46.53

Additional information on 2-tert-Butoxybenzoic Acid

2-tert-Butoxybenzoic Acid: A Comprehensive Overview

The compound with CAS No. 243863-88-9, commonly known as 2-tert-Butoxybenzoic Acid, is a significant molecule in the field of organic chemistry and material science. This compound has garnered attention due to its unique properties and diverse applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in its applications.

2-tert-Butoxybenzoic Acid is an aromatic compound featuring a benzoic acid group attached to a tert-butoxy substituent at the second position of the benzene ring. The tert-butoxy group (-O-C(CH3)3) is a bulky substituent that imparts steric hindrance, which plays a crucial role in determining the compound's reactivity and solubility properties. This structure makes it an interesting candidate for various chemical transformations and material applications.

Recent studies have highlighted the potential of 2-tert-Butoxybenzoic Acid in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing functional polymers and hybrid materials. The presence of both acidic and electron-donating groups in its structure allows for versatile chemical modifications, enabling the creation of materials with tailored properties such as enhanced thermal stability, mechanical strength, and optical activity.

In terms of synthesis, 2-tert-Butoxybenzoic Acid can be prepared via several routes. One common method involves the Friedel-Crafts acylation reaction, where tert-butyl chloride reacts with benzene in the presence of a Lewis acid catalyst. Subsequent oxidation or hydrolysis steps yield the desired benzoic acid derivative. Recent advancements in catalytic systems have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The electronic properties of 2-tert-Butoxybenzoic Acid have been extensively studied using computational chemistry techniques. These studies reveal that the tert-butoxy group significantly influences the molecule's electronic structure by donating electron density through resonance effects. This characteristic makes it a valuable component in electronic materials, such as organic semiconductors and conductive polymers.

Another area where 2-tert-Butoxybenzoic Acid has shown promise is in pharmaceutical research. Its ability to act as a bioisostere or lead compound has been explored in drug design programs targeting various therapeutic areas. Recent findings suggest that derivatives of this compound may exhibit potential anti-inflammatory or anticancer activities, warranting further investigation.

In conclusion, 2-tert-Butoxybenzoic Acid (CAS No. 243863-88-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing research continues to uncover new possibilities for this compound, its role in advancing technological and medical fields is expected to grow significantly.